molecular formula C12H27O3P B1606371 tri(tert-butyl)phosphite CAS No. 15205-62-6

tri(tert-butyl)phosphite

Cat. No.: B1606371
CAS No.: 15205-62-6
M. Wt: 250.31 g/mol
InChI Key: NZIQBDROTUFRHZ-UHFFFAOYSA-N
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Description

tri(tert-butyl)phosphite, also known as tri-tert-butyl phosphite, is an organophosphorus compound with the molecular formula C12H27O3P. It is a colorless liquid that is used in various chemical reactions and industrial applications. This compound is known for its role as a ligand in coordination chemistry and as a reagent in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: tri(tert-butyl)phosphite can be synthesized through the reaction of phosphorous trichloride with tert-butyl alcohol. The reaction typically occurs under anhydrous conditions to prevent hydrolysis of the phosphorous trichloride. The general reaction is as follows:

PCl3+3(CH3  \text{PCl}_3 + 3 \text{(CH}_3\ PCl3​+3(CH3​ 

Properties

CAS No.

15205-62-6

Molecular Formula

C12H27O3P

Molecular Weight

250.31 g/mol

IUPAC Name

tritert-butyl phosphite

InChI

InChI=1S/C12H27O3P/c1-10(2,3)13-16(14-11(4,5)6)15-12(7,8)9/h1-9H3

InChI Key

NZIQBDROTUFRHZ-UHFFFAOYSA-N

SMILES

CC(C)(C)OP(OC(C)(C)C)OC(C)(C)C

Canonical SMILES

CC(C)(C)OP(OC(C)(C)C)OC(C)(C)C

15205-62-6

Origin of Product

United States

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